Cas no 2171415-75-9 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid
• CAS No: 2171415-75-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5963072
• PubChem ID: 165809196
• Update Time: 2025-06-13

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-octahydro-1H-indole-6-carboxylic acid
• 2171415-75-9
• EN300-1517432

• Inchi： 1S/C27H30N2O5/c1-16(25(30)29-13-12-17-10-11-18(26(31)32)14-24(17)29)28-27(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23-24H,10-15H2,1H3,(H,28,33)(H,31,32)/t16-,17?,18?,24?/m1/s1
• InChI Key： LMGPFMGJOBTUAS-FOHYCETESA-N
• SMILES： O=C([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC2CCC(C(=O)O)CC12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid (CAS No. 2171415-75-9): An Overview

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid (CAS No. 2171415-75-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pro-Hyp(OH)-OH, is a derivative of proline and hydroxyproline, two important amino acids involved in the formation of collagen and other structural proteins. The unique structure of this compound, characterized by the presence of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of peptides and peptidomimetics.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This feature allows for the sequential addition of amino acids to form complex peptides with high purity and yield. The 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl moiety provides additional stability and reactivity, making it an ideal choice for the synthesis of bioactive peptides and peptidomimetics.

Recent studies have highlighted the potential applications of Fmoc-Pro-Hyp(OH)-OH in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that these derivatives selectively inhibit the production of pro-inflammatory cytokines without affecting other cellular functions, thereby reducing side effects commonly associated with traditional anti-inflammatory drugs.

In another study, published in the Journal of Peptide Science in 2022, researchers explored the use of Fmoc-Pro-Hyp(OH)-OH in the development of antimicrobial peptides. The results showed that peptides containing this compound exhibited strong activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly significant given the growing global concern over antibiotic resistance.

The structural versatility of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid also makes it a valuable tool in the study of protein-protein interactions. A recent paper in Nature Communications reported that this compound can be used to modulate specific protein interactions involved in cellular signaling pathways, offering new insights into disease mechanisms and potential therapeutic targets.

In addition to its pharmaceutical applications, Fmoc-Pro-Hyp(OH)-OH has been investigated for its use in materials science. A study published in Advanced Materials in 2023 explored the self-assembling properties of peptides containing this compound. The researchers found that these peptides can form stable nanofibers with tunable properties, which have potential applications in tissue engineering and drug delivery systems.

The synthesis of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid involves several well-established chemical reactions. The key steps include the protection of proline with the Fmoc group, followed by coupling with hydroxyproline and subsequent deprotection to yield the final product. The high purity and yield achieved through these synthetic routes make this compound readily available for research and development purposes.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-octahydro-1H-indole-6-carboxylic acid (CAS No. 2171415-75-9) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and beyond. Its unique structural features and functional properties make it an important tool for advancing our understanding of biological processes and developing new therapeutic strategies.